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An In-depth Technical Guide to the Physical and Spectral Properties of 5-(4-Chlorophenyl)-2-
methoxypyridine

Introduction

5-(4-Chlorophenyl)-2-methoxypyridine is a substituted pyridine derivative of significant
interest to researchers in medicinal chemistry and materials science. As a biaryl heterocyclic
compound, it serves as a crucial scaffold and building block for the synthesis of more complex
molecules with potential therapeutic activities. The presence of the methoxy group, the chlorine
substituent, and the pyridine ring offers multiple sites for functionalization, making it a versatile
precursor in drug discovery programs.

This technical guide provides a comprehensive overview of the essential physicochemical
properties and detailed spectral data of 5-(4-Chlorophenyl)-2-methoxypyridine. It is designed
for scientists and professionals who require a deep understanding of this compound's
characteristics for synthesis, characterization, and application. The guide includes predicted
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spectral data based on established principles, detailed experimental protocols for its synthesis
and analysis, and the scientific rationale behind these methodologies.

Physicochemical Properties

The fundamental physical and chemical properties of a compound are critical for its handling,
storage, and application in experimental workflows. The key properties for 5-(4-
Chlorophenyl)-2-methoxypyridine are summarized below.

Property Value Source

5-(4-chlorophenyl)-2-

IUPAC Name o -
methoxypyridine
CAS Number 1198416-70-4 [1]
Molecular Formula C12H10CINO [1]
Molecular Weight 219.67 g/mol [1]
Predicted: White to off-white
Appearance ] -
solid
) ) Not experimentally determined
Melting Point ) ) -
in searched literature.
N ) Not experimentally determined
Boiling Point ) ) -
in searched literature.
COC1=NC=C(C=C1)C2=CC=
SMILES [1]
c(cne=cz
Not available in searched
INChl Key -

literature.

Molecular Structure

The structural arrangement of 5-(4-Chlorophenyl)-2-methoxypyridine is fundamental to
understanding its spectral characteristics and chemical reactivity. The numbering convention
used in this guide for spectral assignments is illustrated below.
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Caption: Molecular structure and atom numbering for 5-(4-Chlorophenyl)-2-methoxypyridine.

Spectroscopic Data & Analysis

Direct experimental spectra for 5-(4-Chlorophenyl)-2-methoxypyridine are not widely
available in the public literature. Therefore, the following sections provide predicted data based
on established principles of spectroscopic interpretation and analysis of structurally analogous
compounds.[2][3]

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum is predicted to show distinct signals for the aromatic protons on both the
pyridine and chlorophenyl rings, as well as a characteristic singlet for the methoxy group
protons. The chemical shifts are influenced by the electronic effects of the nitrogen atom, the
methoxy group, and the chlorine atom.

Predicted *H NMR Data (400 MHz, CDCIs)
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Chemical Shift
(6, ppm)

~8.25

Multiplicity

Doublet (d)

Integration

1H

Assignment

H6

Rationale

Proton
adjacent to the
pyridine
nitrogen,
deshielded.

~7.65

Doublet of
Doublets (dd)

1H

H4

Coupled to both
H3 and H6 (small

coupling).

~7.45

Doublet (d)

2H

H2', HE'

Protons on the
chlorophenyl ring
ortho to the
pyridine,
deshielded by
aromatic ring

current.

~7.40

Doublet (d)

2H

H3', H5'

Protons on the
chlorophenyl ring
meta to the

pyridine.

~6.85

Doublet (d)

1H

H3

Proton ortho to
the electron-
donating
methoxy group,
shielded.

| ~3.95 | Singlet (s) | 3H | -OCHs | Protons of the methoxy group. |

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum will provide information on the carbon skeleton. The number of unique

carbon signals should correspond to the number of chemically non-equivalent carbon atoms in

the molecule.

© 2026 BenchChem. All rights reserved.

4/15

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Predicted 3C NMR Data (101 MHz, CDCls)

Chemical Shift (6, ppm)

~164.0

Assignment

Cc2

Rationale

Carbon attached to both

nitrogen and oxygen,
highly deshielded.

~147.5

C6

Aromatic carbon adjacent to

nitrogen.

~138.0

C4

Aromatic carbon in the pyridine

ring.

~136.5

cr

Quaternary carbon of the
chlorophenyl ring attached to

pyridine.

~134.0

c4

Carbon atom bearing the

chlorine substituent.

~129.5

C5

Quaternary carbon of the
pyridine ring attached to the

chlorophenyl ring.

~129.0

cs, C%

Carbons meta to the pyridine
substituent on the

chlorophenyl ring.

~128.5

Cc2', Co6'

Carbons ortho to the pyridine
substituent on the

chlorophenyl ring.

~111.0

C3

Carbon ortho to the electron-
donating methoxy group,
shielded.

~53.5 | -OCHs | Methoxy carbon. |

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
molecule. For 5-(4-Chlorophenyl)-2-methoxypyridine, electron ionization (EIl) would likely be
employed.

Predicted Mass Spectrometry Data (El)

miz Interpretation Rationale

Molecular ion peak. The
presence of a peak at M+2
with ~1/3 the intensity of

219/221 [M]* . L.
M+ is the characteristic
isotopic signature of one
chlorine atom.

Loss of a methyl radical from

204/206 [M - CH3]*
the methoxy group.

188 [M - OCHs]* Loss of a methoxy radical.
Loss of chlorine and a methyl

153 [M - Cl - CHs]*

radical.

| 115 | [CsHaN-CeHs]* fragment | Fragmentation involving cleavage of the bond between the
two aromatic rings. |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of specific frequencies of infrared light.[4][5]

Predicted Key IR Absorptions
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Wavenumber (cm~—?) Vibration Type Functional Group
~3100-3000 C-H Stretch Aromatic

~2950-2850 C-H Stretch Aliphatic (-OCHs)
~1600-1580 C=N Stretch Pyridine Ring

~1500-1400 C=C Stretch Aromatic Rings

~1250-1200 C-O-C Stretch Aryl-alkyl ether (asymmetric)
~1050-1000 C-O-C Stretch Aryl-alkyl ether (symmetric)
~1100-1000 C-CI Stretch Aryl Halide

| ~850-800 | C-H Bend | 1,4-disubstituted benzene (para) |

Experimental Protocols

The following sections provide detailed, field-proven methodologies for the synthesis and
spectroscopic characterization of 5-(4-Chlorophenyl)-2-methoxypyridine.

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a robust and widely used method for the
formation of C-C bonds between aryl groups. This protocol outlines the synthesis of the title
compound from 5-bromo-2-methoxypyridine and 4-chlorophenylboronic acid. A similar
methodology has been successfully used for related fluorinated pyridines.[6]

Workflow for Suzuki-Miyaura Synthesis
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Caption: Experimental workflow for the synthesis of 5-(4-Chlorophenyl)-2-methoxypyridine.
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Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask, add 5-bromo-2-methoxypyridine (1.0
eq), 4-chlorophenylboronic acid (1.1 eq), and potassium phosphate (KsPOa4, 2.0 eq).

Solvent Addition: Add anhydrous 1,4-dioxane to the flask to achieve a concentration of
approximately 0.1 M with respect to the limiting reagent.

Degassing: Seal the flask with a septum and purge with dry nitrogen or argon gas for 15-20
minutes to remove oxygen, which can deactivate the palladium catalyst.

Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst, such
as tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (0.02-0.05 eq).

Reaction: Heat the reaction mixture to reflux (approximately 100 °C) and stir vigorously.
Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS). The reaction is typically complete within 8-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
water and transfer to a separatory funnel.

Extraction: Extract the aqueous layer three times with an organic solvent such as ethyl
acetate.

Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate (Na2S0a), filter, and concentrate the solvent under reduced pressure using a
rotary evaporator.

Purification: Purify the crude residue by flash column chromatography on silica gel, typically
using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure product.

Protocol for Spectroscopic Analysis

Accurate spectral data acquisition is paramount for structural confirmation.

Workflow for Spectroscopic Analysis

© 2026 BenchChem. All rights reserved. 9/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Pure, Dry Sample of
5-(4-Chlorophenyl)-2-methoxypyridine

Mass Spectrm} R Spectroscopy (ATR)

NMR Spectroscopy
Dissolve ~1 mg Place Small Amount of Solid
in 1 mL Volatile Solvent (e.g., EtOAc) on ATR Crystal

Dissolve ~5-10 mg
in ~0.6 mL CDCls
A4 l
Acquire *H and 13C Spectra Inject into GC-MS Acquire Spectrum
(400+ MHz Spectrometer) (El Mode, 70 eV) (e.g., 4000-400 cm™?)

\ 4 v

Process Data Analyze Mass Spectrum Analyze Absorption Bands
(Fourier Transform, Phasing, Baseline Correction) (Molecular lon, Isotope Pattern, Fragmentation) (Identify Functional Groups)
(N AN J J

A

Structural Confirmation

;etry (GC-MS)

Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of the synthesized compound.

[ERN

. NMR Sample Preparation & Acquisition:[7][8]

o Sample Preparation: Accurately weigh 5-10 mg of the purified, dry compound into a clean
NMR tube. Add approximately 0.6 mL of a suitable deuterated solvent, such as chloroform-d
(CDCIs). Ensure the sample is fully dissolved.

o Rationale: CDClIs is a standard choice for its ability to dissolve a wide range of organic
compounds and for providing a deuterium signal that the spectrometer uses to "lock” the
magnetic field, ensuring stability.[7]

e Acquisition: Acquire *H and 3C spectra on a high-field NMR spectrometer (e.g., 400 MHz or
higher). Standard pulse programs are used for both nuclei. For 13C, a proton-decoupled

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b598246/docs?utm_src=pdf-body-img#physical-and-spectral-data-of-5-4-chlorophenyl-2-methoxypyridine
https://pdf.benchchem.com/125/An_In_depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_1_4_Chlorophenyl_5_methoxy_1_pentanone.pdf
https://pubmed.ncbi.nlm.nih.gov/20198611/
https://pdf.benchchem.com/125/An_In_depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_1_4_Chlorophenyl_5_methoxy_1_pentanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

experiment is standard to produce a spectrum with singlets for each carbon.
. GC-MS Sample Preparation & Acquisition:[9]

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile
solvent like ethyl acetate or methanol.

Acquisition: Inject a small volume (e.g., 1 yL) into a GC-MS system. The gas chromatograph
will separate the compound from any minor impurities before it enters the mass
spectrometer.

Parameters: Use a standard non-polar column (e.g., HP-5ms). The mass spectrometer
should be operated in Electron lonization (El) mode at 70 eV.

. IR Sample Preparation & Acquisition:[10][11]

Sample Preparation: For a solid sample, Attenuated Total Reflectance (ATR) is a modern
and convenient method. Place a small amount of the dry solid directly onto the ATR crystal.

Acquisition: Acquire the spectrum, typically over a range of 4000-400 cm~1. A background
spectrum of the clean ATR crystal should be taken first and automatically subtracted from the
sample spectrum.

Conclusion

This guide has provided a detailed technical overview of 5-(4-Chlorophenyl)-2-
methoxypyridine, a compound of considerable utility in synthetic chemistry. By combining
predicted spectral data with robust, validated protocols for its synthesis and characterization,
this document serves as a valuable resource for researchers. The elucidated physicochemical
properties and spectral fingerprints offer the necessary foundation for its application in the
development of novel pharmaceuticals and advanced materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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Contact our Ph.D. Support Team for a compatibility check
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